Cas no 29490-19-5 (5-methyl-1,3,4-thiadiazole-2-thiol)

5-methyl-1,3,4-thiadiazole-2-thiol Properties

Names and Identifiers

• 2-Mercapto-5-methyl-1,3,4-thiadiazole
• 2,3-Dihydro-5-methyl-1,3,4-thiadiazole-2-thione
• 2-Methyl-1,3,4-thiadiazole-5(4H)-thione
• MMTD 2-Methyl-5-mercapto-1,3,4-thiadiazole
• 2-Mercapto-5-Methyl-1
• Cefazolin IMpurity E
• 2-Methyl-5-thio-1,3,4-thiadiazole
• 2-Mercapto-5-methyl-1,3,4-thiadiazole (MMTD)
• 5-Methyl-1,3,4-thiadiazole-2-thiol
• 2-Mercapto-5-methyl Thiadiazole
• 5-Methyl-1,3,4-thiadiazol-2-thiol
• 5-METHYL-2,3-DIHYDRO-1,3,4-THIADIAZOLE-2-THIONE
• 5-methyl-3H-1,3,4-thiadiazole-2-thione
• 2-methyl-1,3,4-thiadiazole-5-thiol
• 2-thio-5-methyl-1,3,4-thiadiazole
• 5-methyl-1,3,4-thiadiazolyl-2-thiol
• d2-1,3,4-Thiadiazoline-5-thione,2-methyl
• 1,3,4-Thiadiazole-2(3H)-thione
• AM90361
• CEFAZOLIN SODIUM IMPURITY E [EP IMPURITY]
• AKOS000120548
• 2-Methyl-1,3,4-thiadiazoline-5-thione
• DTXSID90183694
• METHYLTHIADIAZOLE THIOL
• 1,3,4-Thiadiazole-2(3H)-thione, 5-methyl-
• 5-Methyl-1,3,4-thiadiazole-2(3H)-thione
• SCHEMBL349852
• NS00028716
• D70885
• PD148020
• 5-Methyl-1,3,4-thiadiazol-2-thiol (MMTD)
• InChI=1/C3H4N2S2/c1-2-4-5-3(6)7-2/h1H3,(H,5,6
• EINECS 249-667-1
• F9995-0046
• 5-Methyl-1,3,4-thiadiazole-2-thiol, 99%
• PS-6247
• W-106986
• 5-methyl-1, 3,4-thiadiazole-2-thiol
• CS-W013406
• 5-methyl-[1,3,4]thiadiazole-2-thiol
• AKOS003677653
• A819935
• 2-mercapto-5-methyl -1,3,4-thiadiazole
• Cefazolin Sodium Imp. E (EP); Cefazolin Imp. E (EP); 5-Methyl-1,3,4-thiadiazol-2-thiol; MMTD; Cefazolin Sodium Impurity E; Cefazolin Impurity E
• M0976
• FT-0620541
• MFCD00038349
• AC-13309
• 2-methyl-5-thioxo-1,3,4-thiadiazoline
• d2-1,3,4-Thiadiazoline-5-thione, 2-methyl-
• 5-methyl-2-mercapto,1,3,4-thiadiazole
• UNII-9JY8UF0TSS
• AI3-62194
• 5-methyl-1,3,4-thiadiazole-2-thione
• EN300-20981
• Z104485716
• 5-Methyl-1,3,4-thiadiazol-2-yl hydrosulfide #
• 2-Methyl-5-mercapto-1,3,4-thiadiazole
• C3H4N2S2
• 29490-19-5
• 5-methyl-[1,3,4]thiadiazol-2-thiol
• BCP21885
• 9JY8UF0TSS
• 5-mercapto-2-methyl-1,3,4-thiadiazole
• 5-Methyl-1,3,4-thiadiazole-2-thiol;1,3,4-Thiadiazole-2(3H)-thione, 5-methyl-
• Cefazolin Sodium Imp. E (EP): 5-Methyl-1,3,4-thiadiazol-2-thiol (MMTD)
• DB-047593
• DTXCID30106185
• 24490-19-5
• STK177285
• CEFAZOLIN SODIUM IMPURITY E (EP IMPURITY)
• 1,3,4-Thiadiazole-2(3H)-thione; 5-Methyl-1,3,4-thiadiazole-2-thiol
• +Expand

• MDL： MFCD00038349
• InChIKey： FPVUWZFFEGYCGB-UHFFFAOYSA-N
• Inchi： 1S/C3H4N2S2/c1-2-4-5-3(6)7-2/h1H3,(H,5,6)
• SMILES： CC1=NN=C(S)S1
• BRN： 606663

Computed Properties

• Exact Mass: 131.98200
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Monoisotopic Mass: 131.982
• Heavy Atom Count: 7
• Complexity: 129
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.9
• Tautomer Count: 2
• Surface Charge: 0
• Topological Polar Surface Area: 81.8A^2

Experimental Properties

• LogP: 1.13520
• PSA: 92.82000
• Refractive Index: 1.5500 (estimate)
• Water Partition Coefficient: 2 g/100 mL
• Boiling Point: 182.9°C at 760 mmHg
• Melting Point: 188-189 °C (lit.)
• Flash Point: 91.4±22.6 °C
• Solubility: chloroform: soluble10mg/mL, clear to very slightly hazy, colorless
• Color/Form: White crystalline powder
• Solubility: Soluble in hot water, methanol, ethanol and N, N-dimethylformamide.
• Density: 1.373 (estimate)

5-methyl-1,3,4-thiadiazole-2-thiol Security Information

• Symbol: GHS07
• WGK Germany：3
• Safety Term：S26;S37/39
• Safety Instruction： S37/39-S26
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Prompt：warning
• Storage Condition：Store at room temperature
• Risk Phrases： 36/37/38
• Signal Word：Warning

5-methyl-1,3,4-thiadiazole-2-thiol Customs Data

• HS CODE：2934999090
• Customs Data：

  China Customs Code:

  2934999090

  Overview:

  2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%